Cas no 1020962-48-4 (3,5-difluoro-n-(3-fluorobenzyl)aniline)

3,5-difluoro-n-(3-fluorobenzyl)aniline structure
1020962-48-4 structure
Product Name:3,5-difluoro-n-(3-fluorobenzyl)aniline
CAS No:1020962-48-4
MF:C13H10F3N
MW:237.220413684845
CID:1131909
PubChem ID:28485389
Update Time:2025-04-20

3,5-difluoro-n-(3-fluorobenzyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 3,5-Difluoro-N-(3-fluorobenzyl)aniline
    • starbld0015938
    • AKOS000242704
    • 1020962-48-4
    • 3,5-difluoro-n-(3-fluorobenzyl)aniline
    • MDL: MFCD11146580
    • Inchi: 1S/C13H10F3N/c14-10-3-1-2-9(4-10)8-17-13-6-11(15)5-12(16)7-13/h1-7,17H,8H2
    • InChI Key: ZIIHKELJSWGJSB-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)CNC1C=C(C=C(C=1)F)F

Computed Properties

  • Exact Mass: 237.07653381g/mol
  • Monoisotopic Mass: 237.07653381g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 12Ų
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